Mycinamicin VI
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Overview
Description
Mycinamicin VI is a mycinamicin composed of a 16-membered ring macrolactone core, an N,N-dimethylated deoxysugar desosamine and a 6-deoxysugar 6-deoxyallose.
Scientific Research Applications
Gene Targeting and Biosynthesis : Mycinamicin VI plays a crucial role in the biosynthesis of macrolide antibiotics. Studies have shown that specific genes like mycE and mycF are involved in the methylation of this compound, critical for its biosynthesis in Micromonospora griseorubida. Disruption of these genes affects the production of other mycinamicins, demonstrating the interplay of genetic factors in antibiotic biosynthesis (Tsukada et al., 2010).
Enzymatic Function Analysis : Research has delved into understanding the enzymatic functions involved in mycinamicin biosynthesis. For instance, the in vitro function of O-methyltransferases, MycE and MycF, has been characterized, providing insights into the enzymatic pathways that lead to the production of this compound and other related antibiotics (Li et al., 2009).
Engineering of Polyketide Synthases : Studies have targeted the inactivation and modification of polyketide synthases in Micromonospora griseorubida to explore the production of mycinamicin and its variants. These approaches provide valuable insights into the potential for creating new macrolide antibiotics through genetic and enzymatic engineering (Anzai et al., 2004).
Cytochrome P450 Enzymes in Biosynthesis : The roles of cytochrome P450 enzymes in the biosynthesis of mycinamicin are significant. Research has identified specific enzymes like MycCI and MycG, which are involved in various stages of this compound biosynthesis. This understanding aids in the exploration of enzyme-based biocatalysis for producing complex natural products (Anzai et al., 2012).
Biocatalysis and Structural Studies : Structural analysis of enzymes like MycCI and MycG, which are involved in mycinamicin biosynthesis, has provided deep insights into the mechanisms of these enzymes. Such studies are crucial for understanding how these enzymes can be utilized or modified for biocatalytic applications (DeMars et al., 2016).
Combinatorial Biosynthesis : Genetic engineering techniques have been employed to produce variants of mycinamicin, such as by introducing biosynthetic genes into different microbial strains. This approach is instrumental in creating novel natural products with potentially enhanced or varied bioactive properties (Iizaka et al., 2014).
Properties
Molecular Formula |
C35H57NO11 |
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Molecular Weight |
667.8 g/mol |
IUPAC Name |
(3E,5S,6S,7S,9R,11E,13E,15R,16R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-5,7,9-trimethyl-15-[[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]-1-oxacyclohexadeca-3,11,13-triene-2,10-dione |
InChI |
InChI=1S/C35H57NO11/c1-9-27-24(18-43-34-32(42)31(41)29(39)23(6)45-34)12-10-11-13-26(37)20(3)16-21(4)33(19(2)14-15-28(38)46-27)47-35-30(40)25(36(7)8)17-22(5)44-35/h10-15,19-25,27,29-35,39-42H,9,16-18H2,1-8H3/b12-10+,13-11+,15-14+/t19-,20+,21-,22+,23+,24+,25-,27+,29+,30+,31+,32+,33+,34+,35-/m0/s1 |
InChI Key |
ORPUAOXOPLNKNG-GEUQSOIWSA-N |
Isomeric SMILES |
CC[C@@H]1[C@H](/C=C/C=C/C(=O)[C@@H](C[C@@H]([C@@H]([C@H](/C=C/C(=O)O1)C)O[C@H]2[C@@H]([C@H](C[C@H](O2)C)N(C)C)O)C)C)CO[C@H]3[C@@H]([C@@H]([C@@H]([C@H](O3)C)O)O)O |
SMILES |
CCC1C(C=CC=CC(=O)C(CC(C(C(C=CC(=O)O1)C)OC2C(C(CC(O2)C)N(C)C)O)C)C)COC3C(C(C(C(O3)C)O)O)O |
Canonical SMILES |
CCC1C(C=CC=CC(=O)C(CC(C(C(C=CC(=O)O1)C)OC2C(C(CC(O2)C)N(C)C)O)C)C)COC3C(C(C(C(O3)C)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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